Cas no 875827-18-2 (4-Isoxazolecarboxylicacid, 3,5-bis(1-methylethyl)-)

• Product Name: 4-Isoxazolecarboxylicacid, 3,5-bis(1-methylethyl)-
• CAS No: 875827-18-2
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 709866
• PubChem ID: 45123131
• Update Time: 2025-04-19

4-Isoxazolecarboxylicacid, 3,5-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 3,5-bis(1-methylethyl)-
• 3,5-di(propan-2-yl)-1,2-oxazole-4-carboxylic acid
• 4-Isoxazolecarboxylic acid, 3,5-diisopropyl- (7CI)
• AKOS013476400
• DTXSID80669417
• 4-Isoxazolecarboxylic acid,3,5-diisopropyl-(7ci)
• 875827-18-2
• 3,5-Diisopropylisoxazole-4-carboxylic acid

• Inchi： 1S/C10H15NO3/c1-5(2)8-7(10(12)13)9(6(3)4)14-11-8/h5-6H,1-4H3,(H,12,13)
• InChI Key： IKQZMKZDOCBOFO-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C(C(C)C)=N1)C(C)C

Computed Properties

• Exact Mass: 197.105
• Monoisotopic Mass: 197.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2